Cas no 478249-37-5 (4-(2-Phenylacetyl)-1H-pyrrole-2-carboxylic acid)
478249-37-5 structure
Product Name:4-(2-Phenylacetyl)-1H-pyrrole-2-carboxylic acid
CAS No:478249-37-5
MF:C13H11NO3
MW:229.231343507767
MDL:MFCD02571500
CID:1073642
PubChem ID:1489208
Update Time:2025-04-20
4-(2-Phenylacetyl)-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-Phenylacetyl)-1H-pyrrole-2-carboxylic acid
- CS-0212051
- 478249-37-5
- CHEMBL1299710
- Oprea1_801772
- 9R-0285
- AKOS005071326
- DB-099369
- MFCD02571500
- SCHEMBL8284046
- SMR000338247
- MLS000736297
- HMS2647H07
- 4-(2-phenylacetyl)-1H-pyrrole-2-carboxylicacid
- SB63376
-
- MDL： MFCD02571500
- Inchi： 1S/C13H11NO3/c15-12(6-9-4-2-1-3-5-9)10-7-11(13(16)17)14-8-10/h1-5,7-8,14H,6H2,(H,16,17)
- InChI Key： BSNVGIOVSZCLQA-UHFFFAOYSA-N
- SMILES： O=C(C1=CNC(C(=O)O)=C1)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 229.07389321g/mol
- Monoisotopic Mass: 229.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 70.2Ų
Experimental Properties
- Melting Point: 236-238°
4-(2-Phenylacetyl)-1H-pyrrole-2-carboxylic acid Security Information
- Hazard Statement： Harmful/Irritant
-
Hazardous Material Identification：
- HazardClass：IRRITANT
4-(2-Phenylacetyl)-1H-pyrrole-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P400700-2.5mg |
4-(2-Phenylacetyl)-1h-pyrrole-2-carboxylic Acid |
478249-37-5 | 2.5mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P400700-5mg |
4-(2-Phenylacetyl)-1h-pyrrole-2-carboxylic Acid |
478249-37-5 | 5mg |
$ 65.00 | 2022-06-03 | ||
| TRC | P400700-25mg |
4-(2-Phenylacetyl)-1h-pyrrole-2-carboxylic Acid |
478249-37-5 | 25mg |
$ 80.00 | 2022-06-03 | ||
| Apollo Scientific | OR9816-250mg |
4-(Phenylacetyl)-1H-pyrrole-2-carboxylic acid |
478249-37-5 | 96% | 250mg |
£511.00 | 2024-05-25 | |
| abcr | AB258027-500 mg |
4-(2-Phenylacetyl)-1H-pyrrole-2-carboxylic acid, 95%; . |
478249-37-5 | 95% | 500mg |
€364.70 | 2023-04-27 | |
| abcr | AB258027-1 g |
4-(2-Phenylacetyl)-1H-pyrrole-2-carboxylic acid, 95%; . |
478249-37-5 | 95% | 1g |
€538.30 | 2023-04-27 | |
| Chemenu | CM520818-1g |
4-(2-Phenylacetyl)-1H-pyrrole-2-carboxylic acid |
478249-37-5 | 95% | 1g |
$*** | 2023-03-30 | |
| abcr | AB258027-500mg |
4-(2-Phenylacetyl)-1H-pyrrole-2-carboxylic acid, 95%; . |
478249-37-5 | 95% | 500mg |
€364.70 | 2025-04-18 | |
| abcr | AB258027-1g |
4-(2-Phenylacetyl)-1H-pyrrole-2-carboxylic acid, 95%; . |
478249-37-5 | 95% | 1g |
€538.30 | 2025-04-18 | |
| abcr | AB258027-5g |
4-(2-Phenylacetyl)-1H-pyrrole-2-carboxylic acid, 95%; . |
478249-37-5 | 95% | 5g |
€1526.70 | 2025-04-18 |
4-(2-Phenylacetyl)-1H-pyrrole-2-carboxylic acid Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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